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Compound of Interest

Compound Name: Butoxycarboxim

Cat. No.: B166929 Get Quote

Essential Safety and Handling Guide for
Butoxycarboxim
For researchers, scientists, and drug development professionals, the safe handling of all

laboratory chemicals is paramount. This guide provides immediate and essential safety and

logistical information for the handling of Butoxycarboxim, a carbamate insecticide. Adherence

to these procedures is critical to ensure personal safety and environmental protection.

Hazard Overview
Butoxycarboxim is classified as a highly hazardous substance.[1] Key hazards include:

Toxicity: Harmful or fatal if swallowed, inhaled, or absorbed through the skin.[1] It acts as a

cholinesterase inhibitor.[2]

Irritation: Can cause irritation to the skin and eyes.[1]

Flammability: Butoxycarboxim is a flammable liquid.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory when handling Butoxycarboxim to prevent

exposure. The following table outlines the required equipment.
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PPE Category Minimum Requirement
Recommended Materials &
Specifications

Respiratory Protection

Full-face respirator with multi-

purpose combination (US) or

type ABEK (EU) cartridges.

For spills or uncontrolled

releases, a positive pressure

self-contained breathing

apparatus (SCBA) is required.

[1]

Hand Protection
Chemical-resistant gloves

(unlined).

Nitrile rubber, butyl rubber, and

Viton® are recommended for

handling pesticides.[3] Always

consult the glove

manufacturer's chemical

resistance data.

Eye Protection
Chemical splash goggles or a

full-face respirator.

Must meet ANSI Z87.1

standards.

Body Protection

Chemical-resistant suit or

coveralls worn over work

clothing. A chemical-resistant

apron is required when mixing

or handling concentrates.[4]

Materials such as Tyvek® for

solids or Tychem® for liquids

offer appropriate protection.[5]

Footwear Chemical-resistant boots.

Neoprene or PVC are suitable

materials. Leather and canvas

are not appropriate.[6]

Occupational Exposure Limits
While specific occupational exposure limits (OELs) for Butoxycarboxim from OSHA, NIOSH,

or ACGIH were not identified, general limits for carbamate pesticides provide guidance. It is

crucial to maintain exposures as low as reasonably achievable.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Butoxycarboxim
https://www.cdc.gov/niosh/docs/2005-149/pdfs/2005-149.pdf
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.allsafetyproducts.com/asp-glove-selection-chart-chemical-break-through-times.html
https://research.columbia.edu/sites/research.columbia.edu/files/content/EHS/Lab%20Safety/Ansell_7thEditionChemicalResistanceGuide.pdf
https://www.benchchem.com/product/b166929?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organization Exposure Limit Type Value

ACGIH (for Carbamates) BEI

Acetylcholinesterase activity in

red blood cells: 70% of

individual's baseline.[1]

ACGIH (for Carbamates) BEI

Butylcholinesterase activity in

serum or plasma: 60% of

individual's baseline.[1]

BEI = Biological Exposure Indices

Chemical Resistance and Breakthrough Times for
Gloves
Specific breakthrough time data for Butoxycarboxim is not readily available. The following

table provides general resistance information for common glove materials against pesticides.

Breakthrough time is the time it takes for a chemical to permeate the glove material.[7]

Glove Material
General Chemical
Resistance Rating

Factors Influencing
Breakthrough Time

Nitrile Rubber Good to Excellent

Thickness of the glove,

chemical concentration,

temperature, and duration of

exposure.[8]

Butyl Rubber Excellent

Protects against a wide variety

of chemicals, including many

acids and bases.[9]

Neoprene Good
Offers good pliability and tear

resistance.[9]

Viton® Excellent
High resistance to a broad

range of chemicals.
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Note: Always inspect gloves for any signs of degradation (e.g., swelling, hardening, or

discoloration) and replace them immediately if compromised. For incidental splashes, gloves

should be removed and replaced promptly.[4]

Safe Handling Workflow
Following a structured workflow is essential to minimize the risk of exposure and

contamination.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Cleanup Phase

Review Safety Data Sheet (SDS)

Verify Functionality of Fume Hood and Safety Equipment

Prepare and Inspect all required PPE

Assemble all necessary materials and equipment

Don all required PPE

Conduct all handling within a certified chemical fume hood

Weigh and transfer Butoxycarboxim carefully to minimize dust/aerosol generation

Properly label all prepared solutions

Decontaminate all work surfaces and equipment

Segregate and dispose of all waste streams correctly

Doff PPE in the correct sequence to avoid cross-contamination

Wash hands and exposed skin thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Butoxycarboxim.
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Operational and Disposal Plans
Standard Operating Procedure for Handling:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Butoxycarboxim.

Ensure a chemical fume hood is operational and an emergency eyewash and shower are

accessible.

Prepare all necessary PPE and inspect it for any damage.

Have a spill kit readily available.

Handling:

Don all required PPE before entering the handling area.

Perform all manipulations of Butoxycarboxim within a certified chemical fume hood.

Use dedicated glassware and equipment.

Carefully weigh and transfer the chemical, avoiding the creation of dust or aerosols.

Keep containers closed when not in use.

Decontamination and Cleaning:

Wipe down all surfaces and equipment with a suitable decontaminating solution (e.g., a

detergent solution followed by a water rinse).

Collect all cleaning materials for disposal as hazardous waste.

Follow a strict doffing procedure for PPE to prevent cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan:
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All Butoxycarboxim waste is to be treated as hazardous waste and disposed of in accordance

with local, state, and federal regulations.[10][11]

Waste Stream Collection and Disposal

Excess Butoxycarboxim

Collect in a clearly labeled, sealed, and

compatible container for hazardous waste

pickup.

Contaminated Labware

Disposable items (e.g., pipette tips, wipes)

should be placed in a designated hazardous

waste container. Non-disposable items must be

decontaminated or disposed of as hazardous

waste.

Contaminated PPE
Place in a labeled bag or container for

hazardous waste disposal.

Rinse Water from Decontamination
Collect all rinse water and treat it as aqueous

hazardous waste.

Emergency Protocols
Spill Response:

Evacuate and Alert: Immediately evacuate the area and inform others.

Isolate: Secure the spill area and prevent entry.

Protect: Don the appropriate level of PPE, including respiratory protection (SCBA if

necessary), before attempting to clean up.

Contain: Use absorbent materials like sand or vermiculite to contain the spill. Prevent it from

reaching drains.

Clean-up: Carefully collect all contaminated materials into a labeled hazardous waste

container.
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Decontaminate: Clean the spill area with a detergent solution and rinse with water. Collect all

cleaning materials and rinse water as hazardous waste.

First Aid and Exposure Response:

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

artificial respiration. Seek immediate medical attention.[12]

Skin Contact: Remove contaminated clothing immediately. Wash the affected skin area

thoroughly with soap and water.[12] Seek medical attention.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the

eyelids open.[12] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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